Cas no 10027-33-5 (1,3-Benzenedicarboxylic acid, disodium salt)

1,3-Benzenedicarboxylic acid, disodium salt structure
10027-33-5 structure
Product Name:1,3-Benzenedicarboxylic acid, disodium salt
CAS No:10027-33-5
MF:C8H4Na2O4
MW:210.094504356384
CID:97623
PubChem ID:14535627
Update Time:2025-04-18

1,3-Benzenedicarboxylic acid, disodium salt Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, disodium salt
    • 1,3-benzenedicarboxylic acid, sodium salt (1:2)
    • Disodium isophthalate
    • LogP
    • SCHEMBL106980
    • GZCKIUIIYCBICZ-UHFFFAOYSA-L
    • DTXSID0064911
    • disodium;benzene-1,3-dicarboxylate
    • 10027-33-5
    • NS00127727
    • sodium isophthalate
    • Inchi: 1S/C8H6O4.2Na/c9-7(10)5-2-1-3-6(4-5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;/q;2*+1/p-2
    • InChI Key: GZCKIUIIYCBICZ-UHFFFAOYSA-L
    • SMILES: [Na+].[Na+].[O-]C(C1C=CC=C(C(=O)[O-])C=1)=O

Computed Properties

  • Exact Mass: 209.99052
  • Monoisotopic Mass: 164.010959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • PSA: 80.26
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